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Friedelin Content (mg/g

Plant Source Plant Family . Reference /| Key Compound
Dry Weight)

Cannabis sativa Cannabaceae 0.100 - 0.709 mglg [1] Predominant triterpenoid [1] [2]

(Roots)

Cork Various Contains "large amount” Fundamental compound in cork
[3] tissue [3] [4]

Calophyllum Clusiaceae Major source [3] -

pinetorum

Maytenus ilicifolia Celastraceae

Jatropha species Euphorbiaceae
Euphorbia species Euphorbiaceae
Asteraceae family Asteraceae
species

Reported source [3]

Reported source [4]

Reported source [4]

Reported source [4]

Experimental Protocols for Cannabis Root Analysis
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For researchers aiming to verify or build upon this data, here are the key methodologies from the cited

studies:

e Extraction: Common methods use ethanol, n-hexane, or supercritical COz for extraction from
dried, pulverized hemp roots [1] [5]. One study used 95% ethanol at room temperature for 48 hours,
followed by partitioning with ethyl acetate [5].

¢ Quantification: Gas Chromatography—-Mass Spectrometry (GC-MS) is standard for identifying
and quantifying friedelin and other triterpenoids in cannabis root extracts [1] [6].

e Advanced Bioproduction: Hairy root cultures can significantly increase friedelin yield. One
protocol induced these cultures by infecting petioles of in vitro germinated C. sativa seedlings with
Rhizobium rhizogenes (strain ATCC 43057). Elicitation of these hairy roots with 75 pM salicylic acid
increased friedelin yields to 0.963 mglg DW, nearly double that of untreated controls [2] [7].

Pharmacological Significance of Friedelin

Friedelin's relevance to drug development is supported by numerous preclinical studies demonstrating a

range of pharmacological activities [3] [4]:

¢ Anti-inflammatory: Inhibits production of pro-inflammatory cytokines [5].

e Anticancer: Shows cytotoxic properties and induces apoptosis in certain cancer cell lines [3].
¢ Antioxidant: Contributes to hepatoprotective and neuroprotective effects [3].

¢ Antimicrobial: Exhibits activity against various bacteria and viruses [4].

¢ Analgesic & Antipyretic: Demonstrates pain-relieving and fever-reducing effects [2].

Research Applications and Production Workflow

The diagram below illustrates the workflow from plant material to enhanced friedelin production, which is

particularly relevant for cannabis roots.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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